1-(Hept-1-en-5-yn-4-yl)-3,4-dimethoxy-2-(prop-2-en-1-yl)benzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a benzene ring substituted with three distinct groups:
- 3,4-Dimethoxy groups: Electron-donating substituents that influence aromatic ring reactivity and electronic properties.
- Prop-2-en-1-yl (allyl) group at position 2: A conjugated unsaturated chain that may enhance intermolecular interactions or participate in cycloaddition reactions.
Properties
CAS No. |
648433-47-0 |
|---|---|
Molecular Formula |
C18H22O2 |
Molecular Weight |
270.4 g/mol |
IUPAC Name |
1-hept-1-en-5-yn-4-yl-3,4-dimethoxy-2-prop-2-enylbenzene |
InChI |
InChI=1S/C18H22O2/c1-6-9-14(10-7-2)15-12-13-17(19-4)18(20-5)16(15)11-8-3/h6,8,12-14H,1,3,9,11H2,2,4-5H3 |
InChI Key |
XROPCGBXVXNVCE-UHFFFAOYSA-N |
Canonical SMILES |
CC#CC(CC=C)C1=C(C(=C(C=C1)OC)OC)CC=C |
Origin of Product |
United States |
Biological Activity
The compound 1-(Hept-1-en-5-yn-4-yl)-3,4-dimethoxy-2-(prop-2-en-1-yl)benzene , also known by its CAS number 231963-91-0, is a complex organic molecule with potential biological activities. This article explores its biological activity, including antibacterial and antifungal properties, as well as relevant case studies and research findings.
Structural Formula
The molecular formula of the compound is , and it features multiple functional groups that may influence its biological activity. The structure includes:
- A heptyl chain with alkenyl and alkynyl functionalities.
- Dimethoxy groups on a benzene ring.
- An allyl side chain.
Physical Properties
| Property | Value |
|---|---|
| Molecular Weight | 274.37 g/mol |
| LogP | 3.098 |
| Melting Point | Not available |
| Boiling Point | Not available |
Antibacterial Activity
Recent studies have demonstrated that compounds with similar structural features exhibit significant antibacterial activity against various pathogens. For instance, derivatives of alkaloids with similar functional groups have shown Minimum Inhibitory Concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria like Escherichia coli .
Case Study: Antibacterial Testing
In a comparative study of structurally related compounds, the presence of electron-withdrawing groups was found to enhance antibacterial properties significantly. For example, compounds with hydroxyl or methoxy substitutions on the aromatic ring displayed improved inhibition against bacterial strains .
Antifungal Activity
The antifungal potential of this compound is also noteworthy. Similar compounds have been tested for their efficacy against fungal strains such as Candida albicans and Aspergillus niger. These studies reported MIC values in the range of 3.92–4.01 mM for certain derivatives, indicating moderate antifungal activity .
Comparative Analysis of Antifungal Activity
| Compound | MIC (mM) against C. albicans | MIC (mM) against A. niger |
|---|---|---|
| Compound A | 3.92 | 4.01 |
| Compound B | 4.50 | 5.00 |
| 1-(Hept-1-en-5-yn-4-yl)-3,4-dimethoxy-2-(prop-2-en-1-yl)benzene | TBD | TBD |
The biological activity of this compound may be attributed to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways in bacteria and fungi. The presence of multiple unsaturated bonds and functional groups likely contributes to its reactivity and interaction with biological targets.
Summary of Key Studies
- Study on Alkaloid Derivatives : Investigated the antibacterial properties of various alkaloid derivatives, revealing that modifications in side chains significantly influenced their bioactivity .
- Antifungal Activity Assessment : Evaluated a series of thiazole derivatives for antifungal efficacy, establishing a relationship between structural features and bioactivity .
- Structure–Activity Relationship (SAR) : Analysis indicated that increasing lipophilicity through specific substitutions enhances both antibacterial and antifungal activities .
Comparison with Similar Compounds
Substituent Effects and Electronic Properties
Key analogs :
1-Methoxy-4-(3-phenylprop-1-ynyl)-benzene (136) ():
- Substituents: Methoxy at C1, phenylpropynyl at C3.
- Structural contrast: Lacks the allyl group and heptenynyl chain but shares the methoxy and alkyne motifs.
- Electronic properties: The alkyne (C≡C) in 136 shows an IR peak at ~2200 cm⁻¹, typical for sp-hybridized carbons . The target compound’s heptenynyl group may exhibit similar IR features.
Methyl eugenol derivatives (): Example: 1,2-Dimethoxy-4-(prop-2-en-1-yl)benzene. Substituents: Two methoxy groups and an allyl chain. Comparison: The allyl group in methyl eugenol participates in plant-insect interactions via volatile emission . The target compound’s allyl substituent may similarly influence bioactivity or binding interactions.
Table 1: Substituent Comparison
| Compound | Methoxy Groups | Unsaturated Chains | Key Functional Features |
|---|---|---|---|
| Target Compound | 3,4-Dimethoxy | Hept-1-en-5-yn-4-yl, Allyl | Extended conjugation, dual unsaturation |
| 1-Methoxy-4-(3-phenylpropynyl)-benzene (136) | 1-Methoxy | Phenylpropynyl | Alkyne, aromatic substituent |
| Methyl eugenol derivatives | 1,2-Dimethoxy | Allyl | Volatile emission, bioactivity |
Physical and Spectroscopic Properties
1-Methoxy-4-(3-phenylpropynyl)-benzene (136) :
Target compound :
- Predicted melting point : Lower than 136 due to the flexible heptenynyl chain disrupting crystal packing.
- IR : Expected peaks for C≡C (~2200 cm⁻¹) and C=C (~1650 cm⁻¹).
- NMR : Allyl protons (δ 5.0–5.8 ppm) and methoxy groups (δ 3.8–4.0 ppm).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
